N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide
• InChI: InChI=1S/C17H21FN4OS/c1-12-13(2)24-17(19-12)20-16(23)11-21-7-9-22(10-8-21)15-5-3-14(18)4-6-15/h3-6H,7-11H2,1-2H3,(H,19,20,23)
• InChI Key: BZPATJSZDVWBOE-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)CN2CCN(CC2)C3=CC=C(C=C3)F)C
• Molecular Formula: C17H21FN4OS
• Molecular Weight: 348.4 g/mol

Description

N-(4,5-dimethyl-1,3-thiazol-2-yl)-2-[4-(4-fluorophenyl)piperazin-1-yl]acetamide, commonly known as DMFP, is a chemical compound that has been extensively studied for its potential applications in the field of medicine. DMFP is a small molecule that belongs to the class of piperazine derivatives and has been found to possess a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of DMFP is not fully understood. However, it is believed to act as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. DMFP has also been found to inhibit the reuptake of norepinephrine and dopamine, which may contribute to its antidepressant and anxiolytic effects.
Biochemical and physiological effects:
DMFP has been found to have a number of biochemical and physiological effects. It has been shown to increase the levels of dopamine and serotonin in certain regions of the brain, which may contribute to its antidepressant and anxiolytic effects. DMFP has also been found to reduce the levels of glutamate, an excitatory neurotransmitter, which may contribute to its anticonvulsant effects.

Advantages and Limitations for Lab Experiments

DMFP has several advantages for use in laboratory experiments. It is a small molecule and can be easily synthesized in large quantities. DMFP has also been found to have high selectivity for certain receptors, which makes it a useful tool for studying the function of these receptors. However, DMFP also has some limitations. It has a relatively short half-life, which may limit its usefulness in certain experiments. DMFP is also known to have some toxicity, which must be taken into account when designing experiments.

Future Directions

There are several future directions for research on DMFP. One area of interest is the development of new drugs based on the structure of DMFP. Researchers are also interested in studying the potential use of DMFP in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Another area of interest is the study of the long-term effects of DMFP on the brain and the body. Finally, researchers are interested in studying the potential use of DMFP in combination with other drugs for the treatment of various disorders.

Synthesis Methods

The synthesis of DMFP involves the reaction of 4,5-dimethyl-2-thiazolamine with 4-fluorophenylpiperazine in the presence of acetic anhydride and triethylamine. The final product is obtained after purification by column chromatography.

Scientific Research Applications

DMFP has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit a wide range of biological activities, including antipsychotic, antidepressant, anxiolytic, and analgesic effects. DMFP has also been found to possess potent anticonvulsant properties and has been studied for its potential use in the treatment of epilepsy.